Cas no 88640-67-9 (Phenol, 3-butyl-5-methoxy-)

Phenol, 3-butyl-5-methoxy- structure
Phenol, 3-butyl-5-methoxy- structure
Product Name:Phenol, 3-butyl-5-methoxy-
CAS No:88640-67-9
MF:C11H16O2
MW:180.243543624878
CID:625853
PubChem ID:12836529
Update Time:2025-04-19

Phenol, 3-butyl-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-butyl-5-methoxy-
    • 3-butyl-5-methoxyphenol
    • 88640-67-9
    • DTXSID40511105
    • Inchi: 1S/C11H16O2/c1-3-4-5-9-6-10(12)8-11(7-9)13-2/h6-8,12H,3-5H2,1-2H3
    • InChI Key: SVMOUQOWNUSFDE-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(=CC(=C1)CCCC)O

Computed Properties

  • Exact Mass: 180.115029749g/mol
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.5Ų
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